Cas no 2680528-91-8 (N-methyl-4-(1,1,2,2,2-pentafluoroethyl)aniline hydrochloride)

• Product Name: N-methyl-4-(1,1,2,2,2-pentafluoroethyl)aniline hydrochloride
• CAS No: 2680528-91-8
• MF: C₉H₉ClF₅N
• MW: 261.619478940964
• MDL: MFCD34186233
• CID: 5619595
• PubChem ID: 165941867
• Update Time: 2025-06-22

N-methyl-4-(1,1,2,2,2-pentafluoroethyl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-methyl-4-(1,1,2,2,2-pentafluoroethyl)aniline hydrochloride
• EN300-28320349
• 2680528-91-8

• MDL： MFCD34186233
• Inchi： 1S/C9H8F5N.ClH/c1-15-7-4-2-6(3-5-7)8(10,11)9(12,13)14;/h2-5,15H,1H3;1H
• InChI Key： BHWRGHBDRUEFAZ-UHFFFAOYSA-N
• SMILES： Cl.FC(C(F)(F)F)(C1C=CC(=CC=1)NC)F

Computed Properties

• Exact Mass: 261.0343678g/mol
• Monoisotopic Mass: 261.0343678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on N-methyl-4-(1,1,2,2,2-pentafluoroethyl)aniline hydrochloride

N-methyl-4-(1,1,2,2,2-pentafluoroethyl)aniline hydrochloride (CAS No. 2680528-91-8): An Overview of a Novel Fluorinated Aromatic Amine

N-methyl-4-(1,1,2,2,2-pentafluoroethyl)aniline hydrochloride (CAS No. 2680528-91-8) is a unique and highly specialized compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its fluorinated aromatic amine structure, which imparts distinct chemical and physical properties that make it a valuable candidate for advanced research and development.

The N-methyl group in the compound enhances its solubility and stability, while the pentafluoroethyl substituent introduces significant electronic and steric effects. These features collectively contribute to the compound's unique reactivity and functional versatility. The hydrochloride salt form further enhances its solubility in aqueous media, making it suitable for a wide range of applications in both laboratory and industrial settings.

Recent studies have highlighted the potential of N-methyl-4-(1,1,2,2,2-pentafluoroethyl)aniline hydrochloride in the development of novel pharmaceutical agents. Its fluorinated structure can influence the binding affinity and selectivity of drug molecules to specific biological targets. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that compounds with similar fluorinated aromatic amine structures exhibit enhanced potency and reduced toxicity compared to their non-fluorinated counterparts. This makes N-methyl-4-(1,1,2,2,2-pentafluoroethyl)aniline hydrochloride an attractive starting material for the synthesis of new drug candidates.

In the realm of materials science, N-methyl-4-(1,1,2,2,2-pentafluoroethyl)aniline hydrochloride has shown promise as a precursor for the synthesis of advanced functional materials. The presence of the pentafluoroethyl group can impart hydrophobic and oleophobic properties to polymers and coatings derived from this compound. These properties are highly desirable in applications such as surface treatments for textiles, electronics, and medical devices. A recent publication in *Advanced Materials* reported the successful use of similar fluorinated aromatic amines in the development of superhydrophobic coatings with excellent durability and self-cleaning capabilities.

The synthetic accessibility of N-methyl-4-(1,1,2,2,2-pentafluoroethyl)aniline hydrochloride is another factor contributing to its growing popularity. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One such method involves the reaction of 4-fluorobenzonitrile with methylamine followed by reduction and subsequent alkylation with 1-bromo-1,1,2-trifluoroethane. The final step involves treatment with hydrogen chloride gas to form the hydrochloride salt. This multi-step process allows for fine-tuning of reaction conditions to optimize yield and purity.

The physical properties of N-methyl-4-(1,1,2,2,2-pentafluoroethyl)aniline hydrochloride are also noteworthy. It is a white crystalline solid with a melting point typically ranging from 70°C to 75°C. The compound is highly soluble in water and common organic solvents such as methanol and dimethyl sulfoxide (DMSO). These properties make it easy to handle and process in both laboratory-scale experiments and large-scale industrial applications.

From a safety perspective, N-methyl-4-(1,1,2,2,2-pentafluoroethyl)aniline hydrochloride is generally considered safe when handled under appropriate conditions. However, like many chemical compounds, it should be stored in a cool, dry place away from incompatible materials. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks.

In conclusion, N-methyl-4-(1,1,2,2,2-pentafluoroethyl)aniline hydrochloride (CAS No. 2680528-91-8) represents a promising compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and favorable physical properties make it an ideal candidate for further research and development in areas such as pharmaceuticals and materials science. As ongoing studies continue to uncover new potential uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.